Cas no 855373-11-4 (3-Amino-2-methylpentan-2-ol hydrochloride)

• Product Name: 3-Amino-2-methylpentan-2-ol hydrochloride
• CAS No: 855373-11-4
• MF: C₆H₁₆ClNO
• MW: 153.650341033936
• MDL: MFCD28895475
• CID: 4660639
• PubChem ID: 87235198
• Update Time: 2025-10-28

3-Amino-2-methylpentan-2-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-methylpentan-2-ol hydrochloride
• 3-amino-2-methylpentan-2-ol;hydrochloride
• Z2216302967
• 3-Amino-2-methyl-pentan-2-ol hydrochloride
• 2-Pentanol, 3-amino-2-methyl-, hydrochloride (5CI)
• 3-Amino-2-methylpentan-2-ol hydrochloride

• MDL： MFCD28895475
• Inchi： 1S/C6H15NO.ClH/c1-4-5(7)6(2,3)8;/h5,8H,4,7H2,1-3H3;1H
• InChI Key： MDKKBNQTKLEALE-UHFFFAOYSA-N
• SMILES： Cl.OC(C(CC)N)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 70.9
• Topological Polar Surface Area: 46.2

Additional information on 3-Amino-2-methylpentan-2-ol hydrochloride

3-Amino-2-methylpentan-2-ol Hydrochloride: A Comprehensive Overview

3-Amino-2-methylpentan-2-ol hydrochloride, identified by the CAS number 855373-11-4, is a compound of significant interest in various fields of chemistry and pharmacology. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development and as a precursor in organic synthesis. Recent studies have highlighted its role in modulating cellular signaling pathways, making it a valuable molecule for researchers exploring novel therapeutic interventions.

The chemical structure of 3-amino-2-methylpentan-2-ol hydrochloride consists of a pentane backbone with a methyl group attached at the second carbon and an amino group at the third carbon. The hydroxyl group at the second carbon imparts hydrophilic properties, while the amino group contributes to its ability to form hydrogen bonds. This combination of functional groups makes the compound versatile in terms of reactivity and solubility. Recent advancements in computational chemistry have allowed researchers to model the molecular interactions of this compound with various biological targets, providing deeper insights into its potential therapeutic applications.

From a synthetic perspective, 3-amino-2-methylpentan-2-ol hydrochloride can be synthesized through several routes, including nucleophilic substitution and reduction reactions. The choice of synthesis method depends on the availability of starting materials and the desired purity of the final product. Recent studies have focused on optimizing these synthesis pathways to enhance yield and reduce environmental impact, aligning with the growing emphasis on sustainable chemistry practices.

In terms of applications, 3-amino-2-methylpentan-2-ol hydrochloride has shown promise in the development of bioactive molecules. Its ability to act as a chiral building block has made it valuable in asymmetric synthesis, where it can be used to construct complex molecular architectures with high enantioselectivity. Additionally, research into its pharmacokinetic properties has revealed favorable absorption and distribution profiles, suggesting potential utility as an intermediate in drug design.

Recent research has also explored the use of 3-amino-2-methylpentan-2-ol hydrochloride in the modulation of cellular signaling pathways, particularly those involving protein kinases and G-protein coupled receptors (GPCRs). By targeting these pathways, the compound has demonstrated potential in treating conditions such as inflammation, neurodegenerative diseases, and certain types of cancer. Preclinical studies have shown that it can inhibit key enzymes involved in these processes, providing a foundation for further exploration in clinical settings.

From an environmental standpoint, understanding the fate and transport of 3-amino-2-methylpentan-2-oL hydrochloride is crucial for assessing its ecological impact. Studies have indicated that it undergoes rapid biodegradation under aerobic conditions, reducing its persistence in aquatic environments. This information is vital for ensuring that its use in industrial and pharmaceutical applications does not pose significant risks to ecosystems.

In conclusion, 3-amino=2-methylpentan=2-oL hydrochloride, with its unique chemical properties and diverse applications, continues to be a subject of intense research interest. As advancements in chemical synthesis and biological modeling techniques unfold, this compound is poised to play an increasingly important role in both academic and industrial settings. Its potential contributions to drug discovery and sustainable chemical processes underscore its significance as a valuable tool for scientists across various disciplines.